Cas no 881482-85-5 (1-(4-methylphenyl)-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione)

• Product Name: 1-(4-methylphenyl)-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione
• CAS No: 881482-85-5
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 5438915
• PubChem ID: 16456126
• Update Time: 2025-08-04

1-(4-methylphenyl)-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylphenyl)-3-[2-(1-piperidinyl)-2-cyclohexen-1-yl]-2,5-pyrrolidinedione
• AKOS002561556
• 3-(2-(piperidin-1-yl)cyclohex-2-en-1-yl)-1-(p-tolyl)pyrrolidine-2,5-dione
• 881482-85-5
• AKOS002315594
• 1-(4-methylphenyl)-3-(2-piperidin-1-ylcyclohex-2-en-1-yl)pyrrolidine-2,5-dione
• 1-(4-methylphenyl)-3-[2-(piperidin-1-yl)cyclohex-2-en-1-yl]pyrrolidine-2,5-dione
• STL020765
• AKOS016319495
• F3205-0008
• 1-(4-methylphenyl)-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione

• InChI Key： PHLHBPIOWMXUBQ-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1C1C=CC(C)=CC=1)=O)C1CCCC=C1N1CCCCC1

Computed Properties

• Exact Mass: 352.215078140g/mol
• Monoisotopic Mass: 352.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.3±50.0 °C(Predicted)
• pka: 8.11±0.20(Predicted)

Additional information on 1-(4-methylphenyl)-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione

1-(4-Methylphenyl)-3-[2-(Piperidin-1-yl)cyclohex-2-en-1-yl]pyrrolidine-2,5-dione: A Comprehensive Overview

The compound with CAS No. 881482-85-5, commonly referred to as 1-(4-methylphenyl)-3-[2-(piperidin-1-yl)cyclohex-2-en-1-yl]pyrrolidine-2,5-dione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyrrolidine dione core, a piperidine ring, and a substituted phenyl group. The integration of these structural elements contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the antioxidant properties of this compound, making it a promising candidate for applications in drug development and nutraceuticals. Researchers have explored its ability to scavenge free radicals, which are known to contribute to oxidative stress and cellular damage. These findings underscore its potential as a natural or synthetic antioxidant agent in various therapeutic contexts.

In addition to its antioxidant activity, 1-(4-methylphenyl)-3-[2-(piperidin-1-yl)cyclohex-2-en-1-yl]pyrrolidine-2,5-dione has demonstrated anti-inflammatory effects in preclinical models. This dual functionality makes it a versatile compound for addressing conditions associated with inflammation and oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyrrolidine dione ring system and the subsequent incorporation of the piperidine and phenyl groups. Recent advancements in asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which is critical for pharmacological studies.

Moreover, the compound's biodegradability and environmental impact have been evaluated in recent studies. These assessments are crucial for determining its suitability as a component in pharmaceutical formulations or industrial applications. The results indicate that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant long-term environmental risks.

Looking ahead, the potential for drug delivery applications using this compound is an area of active research. Its structural flexibility allows for the development of prodrugs or delivery systems that can enhance bioavailability and target specific tissues or organs. Collaborative efforts between chemists and pharmacologists are expected to yield innovative solutions in this domain.

In conclusion, 1-(4-methylphenyl)-3-[2-(piperidin-1-yl)cyclohex-2-en-1-yli]pyrrolidine-2,5-dione (CAS No. 881482